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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)acetaldehyde

Cat. No.: B1346790 Get Quote

An In-depth Technical Guide to the GHS Hazard Profile and Safe Handling of 2-(4-
methoxyphenyl)acetaldehyde

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals for 2-(4-methoxyphenyl)acetaldehyde (CAS No:

5703-26-4). It is intended for researchers, scientists, and drug development professionals who

handle this compound. The focus is on elucidating the inherent hazards and providing

actionable, field-proven safety protocols to mitigate risks in a laboratory setting.

Introduction: Understanding 2-(4-
methoxyphenyl)acetaldehyde
2-(4-methoxyphenyl)acetaldehyde, also known as 4-methoxyphenylacetaldehyde, is an

aromatic aldehyde with the chemical formula C₉H₁₀O₂.[1][2] It presents as a colorless oil and is

utilized as a valuable building block in organic synthesis for creating more complex molecules,

such as heterocyclic compounds and chalcones.[1][3] It also finds application as a flavoring

agent in the food industry.[1][4] The reactivity of its aldehyde functional group, combined with

the methoxy-substituted phenyl ring, defines its utility but also underpins its specific hazard

profile. A thorough understanding of its GHS classification is the foundational step in ensuring

laboratory safety.
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GHS Hazard Profile and Classification
2-(4-methoxyphenyl)acetaldehyde is classified under GHS as a substance that requires

careful handling due to its potential to cause irritation and sensitization. The official signal word

for this chemical is "Warning".[2][5][6]

GHS Pictogram and Hazard Statements
The primary GHS pictogram associated with this compound is the Exclamation Mark (GHS07),

which indicates that it can cause less severe hazards such as irritation or skin sensitization.[5]

[6]

Table 1: GHS Classification for 2-(4-methoxyphenyl)acetaldehyde

Category Code Hazard Statement

Health Hazards H302 Harmful if swallowed.[2][6]

H315
Causes skin irritation.[1][2][5]

[6]

H317
May cause an allergic skin

reaction.[2][6]

H319
Causes serious eye irritation.

[1][2][5][6]

H335
May cause respiratory

irritation.[1][2][5][6]

Causality Behind the Hazards
H315 (Skin Irritation) & H319 (Serious Eye Irritation): Aldehydes are electrophilic and can

react with nucleophilic functional groups found in skin proteins and tissues. This reactivity

can disrupt cell membranes and proteins, leading to an inflammatory response perceived as

irritation. The eyes are particularly vulnerable due to their sensitive mucous membranes.

H317 (Allergic Skin Reaction): As a reactive hapten, the aldehyde can covalently bind to skin

proteins, forming an immunogenic complex. Subsequent exposures can trigger a Type IV
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hypersensitivity reaction, leading to allergic contact dermatitis.

H335 (Respiratory Irritation): Inhalation of vapors can irritate the mucous membranes of the

respiratory tract. The aldehyde group's reactivity is again the cause, leading to inflammation

and discomfort.

H302 (Harmful if Swallowed): Ingestion can lead to irritation of the gastrointestinal tract and

potential systemic effects.

Proactive Risk Management: A Workflow for Safe
Handling
A self-validating safety protocol begins with a dynamic risk assessment. The following workflow

should be mentally or formally executed before any experiment involving 2-(4-
methoxyphenyl)acetaldehyde.
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Preparation & Assessment

Control Implementation

Experimental Work

Post-Experiment

Task: Use 2-(4-methoxyphenyl)acetaldehyde

Review SDS & GHS Hazards
(H315, H317, H319, H335)

Assess Quantity & Concentration

Select Engineering Controls
(Fume Hood Required)

Select Personal Protective Equipment (PPE)
- Nitrile Gloves

- Splash Goggles
- Lab Coat

Execute Experiment
(Weighing, Transfer, Reaction)

Decontaminate Glassware & Surfaces Return to Storage
(<-20°C, Inert Atmosphere)

Segregate & Dispose of Waste
(Label as Hazardous)

Click to download full resolution via product page

Caption: Risk assessment and mitigation workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1346790?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operating Procedures (SOPs)
Adherence to detailed protocols is critical for safety.

Engineering Controls
Primary Control: All handling of 2-(4-methoxyphenyl)acetaldehyde, including weighing,

transfers, and use in reactions, must be conducted within a certified chemical fume hood.

This is a non-negotiable control to mitigate the respiratory irritation hazard (H335).[7][8]

Ventilation: Ensure the fume hood has a tested and adequate face velocity. The presence of

eyewash stations and safety showers in close proximity to the workstation is mandatory.[9]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the GHS hazards.

Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a suitable choice.[10]

Always inspect gloves for tears or punctures before use. Contaminated gloves must be

removed and disposed of properly, followed by hand washing.[11]

Eye and Face Protection: Chemical splash goggles are mandatory to protect against

splashes that could cause serious eye irritation (H319).[12] When handling larger quantities

or when there is a significant splash risk, a face shield should be worn in addition to goggles.

[12][13]

Body Protection: A standard laboratory coat must be worn and fully buttoned. For tasks with

a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.[13]

[14]

Experimental Protocol: Weighing and Transfer
Preparation: Don all required PPE before gathering materials.

Location: Place an analytical balance inside the chemical fume hood.

Tare: Place a clean, appropriate container (e.g., a round-bottom flask) on the balance and

tare it.
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Transfer: Using a clean pipette, carefully transfer the required amount of 2-(4-
methoxyphenyl)acetaldehyde into the tared container. Perform this action slowly to avoid

splashing.

Cleaning: Immediately cap the stock bottle. Use a disposable pipette for the transfer and

discard it into a designated hazardous waste container after use.

Post-Handling: After completing the task, remove gloves using the proper technique, dispose

of them in the hazardous waste, and wash hands thoroughly with soap and water.[15]

Storage and Waste Disposal
Conditions for Safe Storage

Temperature: Store in a freezer at temperatures under -20°C.[2][6]

Atmosphere: This compound should be stored under an inert atmosphere (e.g., argon or

nitrogen) to prevent oxidation or degradation.[2][6]

Container: Keep the container tightly closed in a dry and well-ventilated area.[7][8]

Incompatibilities: Store away from strong oxidizing agents.[9]

Waste Management
Segregation: All waste contaminated with 2-(4-methoxyphenyl)acetaldehyde, including

gloves, pipette tips, and paper towels, must be collected in a dedicated, clearly labeled

hazardous waste container.

Unused Chemical: Unused or waste 2-(4-methoxyphenyl)acetaldehyde must be collected

in a separate, sealed, and labeled container for hazardous chemical waste.

Disposal: Do not empty into drains.[9] All waste must be disposed of through an approved

waste disposal plant, following all local and institutional regulations.

Emergency Response Protocols
Immediate and correct action is crucial in the event of an exposure or spill.
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Table 2: First-Aid Measures for Exposure

Exposure Route Protocol

Inhalation (H335)

1. Immediately move the affected person to

fresh air.[7][10] 2. If breathing is difficult, trained

personnel may administer oxygen.[7][8] 3. If

breathing has stopped, perform artificial

respiration.[16] 4. Seek immediate medical

attention.[16]

Skin Contact (H315, H317)

1. Immediately remove all contaminated

clothing.[7][8] 2. Wash the affected skin area

with plenty of soap and water.[7][10] 3. If skin

irritation or a rash occurs, seek medical advice.

[15]

Eye Contact (H319)

1. Immediately flush eyes with plenty of water

for at least 15 minutes, also under the eyelids.

[9][10] 2. Remove contact lenses if present and

easy to do so. Continue rinsing.[9][15] 3. If eye

irritation persists, get medical advice/attention.

[9]

Ingestion (H302)

1. Rinse mouth thoroughly with water.[7][8] 2.

Do NOT induce vomiting.[7][8] 3. Never give

anything by mouth to an unconscious person.[7]

[8] 4. Call a doctor or Poison Control Center

immediately.[7][8]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Contain: Prevent further leakage or spillage. Use an inert absorbent material (e.g., sand,

vermiculite) to contain the spill.
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Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

closed container for disposal.[9]

Clean: Clean the spill area thoroughly with a suitable solvent and then with soap and water.

PPE: All personnel involved in the cleanup must wear appropriate PPE as described in

section 4.2.

Conclusion
While 2-(4-methoxyphenyl)acetaldehyde is a valuable reagent, its GHS classification as a

skin, eye, and respiratory irritant, as well as a potential skin sensitizer, demands rigorous

adherence to safety protocols. By integrating engineering controls, appropriate PPE, and

standardized handling procedures, researchers can effectively mitigate the risks associated

with this compound. A proactive safety culture, grounded in a thorough understanding of the

specific chemical hazards, is paramount to ensuring a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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